Cas no 1094453-32-3 (2-(3-Hydroxypropoxy)benzonitrile)

• Product Name: 2-(3-Hydroxypropoxy)benzonitrile
• CAS No: 1094453-32-3
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5054413
• PubChem ID: 43089942
• Update Time: 2025-10-28

2-(3-Hydroxypropoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxypropoxy)benzonitrile
• 3-Hydroxypropoxybenzonitrile
• Z51119269
• 2-(3-Hydroxypropoxy)benzonitrile

• Inchi： 1S/C10H11NO2/c11-8-9-4-1-2-5-10(9)13-7-3-6-12/h1-2,4-5,12H,3,6-7H2
• InChI Key： KKTVUJBNEWTVQK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)CCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2

Additional information on 2-(3-Hydroxypropoxy)benzonitrile

Introduction to 2-(3-Hydroxypropoxy)benzonitrile (CAS No. 1094453-32-3)

2-(3-Hydroxypropoxy)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1094453-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring, which is further modified by an ethylene glycol-like moiety, specifically a 3-hydroxypropoxy group. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The 3-hydroxypropoxy substituent introduces both hydrophilic and lipophilic properties to the molecule, enhancing its solubility and bioavailability when incorporated into larger molecular frameworks. This balance between polar and non-polar characteristics is highly desirable in medicinal chemistry, as it allows for better interaction with biological targets while maintaining stability in various environments. The benzonitrile core itself is known for its versatile reactivity, enabling further functionalization through nucleophilic addition, reduction, or substitution reactions.

In recent years, 2-(3-hydroxypropoxy)benzonitrile has been explored as a key building block in the synthesis of novel therapeutic agents. Its structural motif has been leveraged in the development of compounds targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, researchers have utilized this compound to create derivatives with enhanced binding affinity to specific enzyme targets, such as kinases and phosphodiesterases. The hydroxyl group in the 3-hydroxypropoxy moiety provides a site for hydrogen bonding interactions, which can be critical for optimizing pharmacokinetic profiles.

One of the most compelling aspects of 2-(3-hydroxypropoxy)benzonitrile is its role in the synthesis of small-molecule inhibitors designed to modulate protein-protein interactions. These interactions are often implicated in disease pathways, making them attractive therapeutic targets. By incorporating this compound into drug candidates, scientists aim to disrupt aberrant signaling cascades that contribute to pathogenesis. Preliminary studies have shown promising results in cell-based assays, where derivatives of this compound exhibit inhibitory effects on relevant biological pathways without significant off-target effects.

The chemical synthesis of 2-(3-hydroxypropoxy)benzonitrile involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated benzonitriles or condensation reactions involving propylene oxide derivatives. Advances in catalytic methods have enabled more efficient and sustainable production methods, reducing waste and improving scalability. These advancements are particularly important as the demand for high-quality intermediates in pharmaceutical manufacturing continues to grow.

From a regulatory perspective, 2-(3-hydroxypropoxy)benzonitrile is classified as a chemical intermediate and is subject to standard safety protocols in handling and storage. While it does not pose acute toxicity risks under normal conditions, proper personal protective equipment (PPE) should be used during laboratory operations to minimize exposure. Detailed safety data sheets (SDS) are available for researchers who require comprehensive information on its properties and handling procedures.

The versatility of 2-(3-hydroxypropoxy)benzonitrile extends beyond pharmaceutical applications; it has also been investigated in materials science and agrochemical research. Its ability to undergo cross-coupling reactions makes it useful in polymer synthesis, where it can contribute to the development of novel materials with tailored properties. Additionally, derivatives of this compound have shown potential as biopesticides due to their ability to interact with biological systems at low concentrations.

Recent research highlights have demonstrated the utility of 2-(3-hydroxypropoxy)benzonitrile in developing next-generation therapeutics. For example, studies have explored its incorporation into peptidomimetics designed to mimic natural bioactive peptides while offering improved stability and bioavailability. The 3-hydroxypropoxy group serves as a linker that enhances solubility while maintaining structural integrity during metabolic processes. Such innovations underscore the importance of this compound as a scaffold for drug discovery efforts.

The future prospects for 2-(3-hydroxypropoxy)benzonitrile are bright, with ongoing research aimed at expanding its applications across multiple domains. As computational chemistry techniques advance, virtual screening methods are being employed to identify new derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical candidates.

In conclusion,2-(3-hydroxypropoxy)benzonitrile (CAS No. 1094453-32-3) represents a significant asset in modern chemical synthesis and drug development. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and agrochemicals. With continued innovation and interdisciplinary collaboration, this compound is poised to play an increasingly important role in addressing global health challenges through advanced chemical solutions.